Cas no 183321-74-6 (Erlotinib)

• Product Name: Erlotinib
• CAS No: 183321-74-6
• MF: C₂₂H₂₃N₃O₄
• MW: 393.435725450516
• MDL: MFCD02089651
• CID: 66226
• PubChem ID: 176870
• Update Time: 2025-11-06

Erlotinib Chemical and Physical Properties

Names and Identifiers

• ERLOTINIB
• ERLOTINIB HCL
• ERLOTINIB HCL SALT
• 4-[(3-ethynylphenyl)amino]-6,7-bis(2-methoxyethoxy)quinazoline
• n-(3-ethynylphenyl)[6,7-bis(2-methoxyethoxy)quinazolin-4-yl]amine
• Erlotinib Hydrochloirde
• 4-Quinazolinamine, N-(3-ethynylphenyl)-6,7-bis(2-methoxyethoxy)-
• Tarceva
• ERLOTININ
• Erlotinib &amp
• its intermediates (Developing)
• Erlortinib
• Erlotinib (OSI-774,CP-358,774, Ro 50-8231)
• Erlotinib Base
• Erlotinib Free Base
• N-(3-ethynylphenyl)-6,7-bis(2-methoxyethoxy)quinazolin-4-amine
• (±)-Cloprostenol sodium
• Erlotinib,OS-774
• its intermediates
• nchembio866-comp3
• NSC718781
• OSI 744
• OSI-744
• R1415
• R-1415
• UNII-J4T82NDH7E
• J4T82NDH7E
• [6,7-BIS(2-METHOXY-ETHOXY)QUINAZOLINE-4-YL]-(3-ETHYNYLPHENYL)AMINE
• CP358774
• N-(3-Ethynylphenyl)-6,7-bis(2-methoxyethoxy)-4-quinazolinamine
• AK142763
• DSSTox_RID_81628
• DSSTox_CID_26454
• DSSTox_GSID_46454
• Er
• [6,7-Bis-(2-methoxy-ethoxy)-quinazolin-4-yl]-(3-ethynyl-phenyl)
• ERLOTINIB [MI]
• SCHEMBL8413
• L01XE03
• AAKJLRGGTJKAMG-UHFFFAOYSA-N
• Tox21_112202_1
• 1429636-49-6
• Ro-508231
• ERLOTINIB [WHO-DD]
• FT-0651539
• NSC-800097
• CHEBI:114785
• HMS2089F05
• CP-35877401
• HMS3244M20
• SR-05000001460
• cid_176870
• n-(3-ethynylphenyl)-6,7-bis(2-methoxyethoxy)-4-quinazolinamine monohydrochloride
• SR-05000001460-2
• NCGC00164574-14
• ERLOTINIB [VANDF]
• SR-05000001460-1
• SB16916
• ERLOTINIB [EMA EPAR]
• RG-1415
• (6,7-bis(2-methoxy-ethoxy)quinazoline-4-yl)-(3-ethynylphenyl)amine
• SR-05000001460-6
• MFCD02089651
• EN300-708808
• AB01273955-01
• Erlotinib [INN:BAN]
• Erotinib
• Kinome_3317
• DB00530
• DTXCID6026454
• AB01273955-03
• NSC 718781
• GTPL4920
• NSC800097
• [6,7-Bis-(2-methoxy-ethoxy)-quinazolin-4-yl]-(3-ethynyl-phenyl)-amine
• OSI-774
• NCGC00164574-06
• AKOS000282911
• SY028059
• 183321-74-6 (free base)
• HY-50896
• Q418369
• BRD-K70401845-003-04-7
• K00241
• HMS3244M19
• HMS3244N19
• Z2588038919
• NCGC00164574-03
• HMS3295A19
• HSDB 8082
• NCGC00164574-25
• CAS-183321-74-6
• Erlotinib(Tarceva)
• AB01273955-02
• CHEMBL553
• Tox21_112202
• Erlotinib, Free Base
• CP-358,774
• BCB03_000783
• BE164419
• erlotinibum
• AC-399
• SR-05000001460-3
• HMS3745M05
• NCGC00164574-01
• (6,7-Bis-(2-methoxy-ethoxy)-quinazolin-4-yl)-(3-ethynyl-phenyl)-amine
• BDBM5446
• HMS3713C22
• 183321-74-6
• R 1415
• AS-35132
• AM20090621
• CS-0620
• NCGC00164574-05
• s7786
• NS00006169
• DTXSID8046454
• CCG-220420
• CP-358774
• BRD-K70401845-003-09-6
• SDCCGSBI-0634409.P005
• Erlotinib (INN)
• Erlotinib free base?
• BRD-K70401845-001-15-7
• Erlotinib [INN]
• D07907
• STK623143
• Erlotinib

• MDL： MFCD02089651
• Inchi： 1S/C22H23N3O4/c1-4-16-6-5-7-17(12-16)25-22-18-13-20(28-10-8-26-2)21(29-11-9-27-3)14-19(18)23-15-24-22/h1,5-7,12-15H,8-11H2,2-3H3,(H,23,24,25)
• InChI Key： AAKJLRGGTJKAMG-UHFFFAOYSA-N
• SMILES： O(CCOC)C1=CC2=C(N=CN=C2C=C1OCCOC)NC1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 393.16900
• Monoisotopic Mass: 393.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7A^2
• Isotope Atom Count: 0
• Topological Polar Surface Area: 74.7
• XLogP3: 3.3

Experimental Properties

• Color/Form: White to off white powder
• Density: 1.24
• Melting Point: 223 - 228 °C
• Boiling Point: 553.6°C at 760 mmHg
• Flash Point: 288.6 °C
• PSA: 74.73000
• LogP: 3.47810

Erlotinib Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： 24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines
• Other Chemical additives Functional Additives

Additional information on Erlotinib

Erlotinib (CAS No. 183321-74-6): A Comprehensive Overview in Modern Oncology

Erlotinib, a small-molecule inhibitor, is widely recognized for its significant role in the treatment of cancer, particularly in non-small cell lung cancer (NSCLC) and pancreatic cancer. With the chemical formula C₂₂H₂₇N₄O₄ and a molecular weight of 410.45 g/mol, Erlotinib (CAS No. 183321-74-6) has been extensively studied for its mechanism of action, pharmacokinetic properties, and clinical efficacy. This compound belongs to the class of tyrosine kinase inhibitors (TKIs), specifically targeting the epidermal growth factor receptor (EGFR), a critical component in cancer cell proliferation and survival.

The development of Erlotinib was driven by the need for more targeted therapies in oncology. By inhibiting the EGFR tyrosine kinase domain, Erlotinib disrupts signaling pathways that are essential for tumor growth and angiogenesis. This mechanism has been pivotal in improving outcomes for patients with EGFR-mutated cancers. The compound’s ability to selectively bind to the ATP-binding site of EGFR has made it a cornerstone in targeted therapy regimens.

Recent advancements in Erlotinib research have highlighted its potential in combination therapies. Studies have demonstrated that pairing Erlotinib with other agents, such as chemotherapy or immunotherapy, can enhance therapeutic efficacy. For instance, trials involving Erlotinib in combination with gemcitabine have shown promising results in patients with metastatic pancreatic cancer, improving overall survival rates. Additionally, research into resistance mechanisms has led to the identification of strategies to overcome treatment resistance, ensuring that patients can benefit from prolonged therapy.

The pharmacokinetic profile of Erlotinib (CAS No. 183321-74-6) is another area of active investigation. The compound exhibits oral bioavailability ranging from 50% to 60%, with a terminal half-life of approximately 36 hours. This prolonged half-life allows for once-daily dosing, improving patient compliance. However, variability in metabolism due to polymorphisms in drug-metabolizing enzymes like CYP3A4 and CYP1A2 necessitates dose adjustments in certain patient populations to optimize therapeutic outcomes.

In clinical practice, Erlotinib has been approved by regulatory agencies worldwide for the treatment of advanced NSCLC and pancreatic cancer. Its use has been guided by guidelines based on large-scale randomized controlled trials, such as the Iressa Survival Trial (IST) and the European Organisation for Research and Treatment of Cancer (EORTC) 18055 study. These trials have not only established the efficacy of Erlotinib but also provided insights into patient selection criteria based on biomarkers like EGFR expression and mutation status.

The landscape of oncology is continually evolving with new research findings shaping treatment paradigms. Current studies are exploring novel applications of Erlotinib, including its potential role in preventing cancer recurrence and its interactions with the tumor microenvironment. Preclinical data suggests that Erlotinib may modulate immune checkpoint pathways, making it a candidate for combination immunotherapy regimens. Such investigations are crucial for expanding the therapeutic utility of this compound beyond its current indications.

Safety considerations remain a key focus when using Erlotinib (CAS No. 183321-74-6). Common adverse effects include rash, diarrhea, and nausea, which are generally manageable with supportive care or dose modifications. However, rare but serious events such as interstitial lung disease (ILD) necessitate vigilant monitoring during therapy. Clinical guidelines emphasize the importance of early detection and intervention to mitigate these risks.

The future direction of Erlotinib research lies in personalized medicine approaches. By integrating data from genomics, proteomics, and imaging techniques, clinicians can tailor treatment plans to individual patients’ profiles. This personalized approach holds promise for maximizing therapeutic benefits while minimizing side effects. Furthermore, advancements in drug delivery systems may enhance the bioavailability and targeted action of Erlotinib, potentially improving patient outcomes.

In summary, Erlotinib (CAS No. 183321-74-6) represents a significant advancement in targeted cancer therapy. Its role as an EGFR inhibitor has revolutionized treatment strategies for NSCLC and pancreatic cancer patients with EGFR mutations or overexpression. Ongoing research continues to uncover new applications and optimize its use through combination therapies and personalized medicine approaches. As our understanding of cancer biology evolves, so too will the therapeutic landscape dominated by compounds like Erlotinib, offering hope for improved patient care.